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Compound of Interest

Compound Name: Ep300/CREBBP-IN-2

Cat. No.: B15140443

For researchers, scientists, and drug development professionals, the safe handling of potent
chemical compounds is paramount. This guide provides essential safety and logistical
information for the personal protective equipment (PPE) required when working with
Ep300/CREBBP-IN-2, a potent and orally active inhibitor of the histone acetyltransferases
(HATs) EP300 and CREBBP.

While a specific Safety Data Sheet (SDS) for Ep300/CREBBP-IN-2 is not publicly available,
this document outlines best practices for handling this and other potent chemical inhibitors in a
laboratory setting. The following procedures are based on general guidelines for managing
hazardous chemicals and are designed to minimize exposure risk and ensure a safe research

environment.

Chemical and Physical Properties

A summary of the known quantitative data for Ep300/CREBBP-IN-2 is provided below. This
information is critical for understanding the compound's basic characteristics.
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Property

Value

Molecular Formula

C26H27F3N404[1][2]

Molecular Weight 516.51 g/mol [1][2]
Appearance Solid[2]

ICso0 for EP300 0.052 uM[1]

ICso for CREBBP 0.148 pM[1]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential when handling potent compounds like
Ep300/CREBBP-IN-2. The following table outlines the recommended PPE for various

laboratory activities involving this inhibitor.
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Recommended Personal Protective

Activity .
Equipment
Primary: Disposable gloves (double-gloving
recommended), disposable gown, safety
Weighing and Aligquoting (Solid Form) glasses with side shields. Secondary: Chemical

fume hood, N95 respirator (or higher) to prevent

inhalation of fine particles.

Primary: Chemical-resistant gloves (e.g., nitrile),
] ) ) lab coat or disposable gown, safety goggles.
Solution Preparation and Handling )
Secondary: Chemical fume hood to control

vapors.

Primary: Disposable gloves, lab coat, safety
Cell Culture and In Vitro Assays glasses. Secondary: Biological safety cabinet
(BSC) to maintain sterility and containment.

Primary: Disposable gloves, solid-front gown
) ) ) ) with tight-fitting cuffs, safety glasses.
In Vivo Studies (Animal Handling) ) ) )
Secondary: Ventilated animal cage changing

station.

Primary: Chemical-resistant gloves, lab coat or
] gown, safety goggles. Secondary: Follow
Waste Disposal o o )
institutional guidelines for hazardous chemical

waste.

Experimental Protocols: Step-by-Step Guidance

1. Weighing and Aliquoting Solid Ep300/CREBBP-IN-2:

o Preparation: Before handling the compound, ensure a designated workspace within a
certified chemical fume hood is clean and uncluttered. Assemble all necessary equipment,
including a calibrated analytical balance, weighing paper or boat, and appropriate storage
vials.

» Donning PPE: Put on a disposable gown, safety glasses with side shields, and two pairs of
disposable nitrile gloves. An N95 respirator is strongly recommended to prevent inhalation of
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any airborne powder.

Handling: Carefully transfer the desired amount of the solid compound from the stock
container to the weighing vessel using a clean spatula. Avoid creating dust.

Aliquoting: Immediately transfer the weighed compound into a pre-labeled storage vial.

Cleaning: Decontaminate the spatula and balance with an appropriate solvent (e.g., 70%
ethanol) and dispose of all contaminated disposables (gloves, weighing paper) in a
designated hazardous waste container.

. Preparation of a Stock Solution:

Preparation: Work within a chemical fume hood. Have the weighed solid compound, the
appropriate solvent (e.g., DMSO), and sterile, labeled storage tubes ready.

Donning PPE: Wear a lab coat, safety goggles, and chemical-resistant gloves.

Dissolving: Add the appropriate volume of solvent to the vial containing the solid compound.
Cap the vial securely.

Mixing: Gently vortex or sonicate the vial until the compound is completely dissolved.

Storage: Store the stock solution at the recommended temperature (e.g., -20°C or -80°C) in
a clearly labeled, sealed container.

. Disposal Plan:

Solid Waste: All disposable materials that have come into contact with Ep300/CREBBP-IN-2,
including gloves, gowns, weighing paper, and pipette tips, should be collected in a clearly
labeled hazardous waste bag or container.

Liquid Waste: Unused solutions containing Ep300/CREBBP-IN-2 should be collected in a
designated, sealed, and clearly labeled hazardous liquid waste container. Do not pour down
the drain.

Sharps Waste: Needles, syringes, or other sharps contaminated with the compound should
be disposed of in a designated sharps container for hazardous materials.
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o Final Disposal: All hazardous waste must be disposed of according to your institution's
environmental health and safety (EHS) guidelines.

Signaling Pathway and Experimental Workflow

The EP300/CREBBP proteins are critical co-activators in many signaling pathways, regulating
gene expression through histone acetylation. Understanding this context is crucial for
researchers using inhibitors like Ep300/CREBBP-IN-2.
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Caption: Simplified signaling pathway showing the role of EP300/CREBBP and the inhibitory
action of Ep300/CREBBP-IN-2.
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Caption: General experimental workflow for in vitro studies using Ep300/CREBBP-IN-2.

By adhering to these rigorous safety protocols and understanding the biological context of
Ep300/CREBBP-IN-2, researchers can minimize risks and conduct their work with confidence,
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contributing to the advancement of science while prioritizing personal and environmental safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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